3-(2-Formylthiophen-4-yl)-5-nitrobenzoic acid, 95%
Overview
Description
3-(2-Formylthiophen-4-yl)-5-nitrobenzoic acid (FTNB), also known as 3-formyl-2-thiophenecarboxylic acid, is a synthetic organic compound with the chemical formula C8H6O4SNO2. It is a yellow-colored, crystalline solid with a melting point of 177-178 °C and a molecular weight of 214.20 g/mol. FTNB is used as a reagent in organic synthesis, and has been studied for its potential applications in drug discovery, chemical biology, and biochemistry.
Mechanism of Action
FTNB is believed to act as an inhibitor of cytochrome P450 enzymes, which are involved in the metabolism of drugs and other xenobiotics. FTNB is thought to interact with the heme iron of the cytochrome P450 enzyme and block its activity.
Biochemical and Physiological Effects
FTNB has been studied for its potential to inhibit the activity of cytochrome P450 enzymes, which are involved in the metabolism of drugs and other xenobiotics. Inhibition of these enzymes can result in altered drug metabolism, which can lead to drug-drug interactions and other adverse effects.
Advantages and Limitations for Lab Experiments
The advantages of FTNB for laboratory experiments include its low cost and ease of synthesis. Additionally, FTNB is stable and can be stored at room temperature. The main limitation of FTNB is its potential to inhibit cytochrome P450 enzymes, which can lead to altered drug metabolism and other adverse effects.
Future Directions
Future research on FTNB could focus on its potential applications in drug discovery and chemical biology. Additionally, further research could be conducted on the biochemical and physiological effects of FTNB, as well as its potential to inhibit cytochrome P450 enzymes. Finally, research could also be conducted on the development of new synthesis methods for FTNB that are more efficient and cost-effective.
Synthesis Methods
FTNB can be synthesized in a two-step process beginning with the preparation of 2-formylthiophene from the reaction of thiophene and formic acid. The 2-formylthiophene is then reacted with nitrobenzene in the presence of a base such as sodium hydroxide or potassium carbonate to yield FTNB.
Scientific Research Applications
FTNB has been studied for its potential applications in drug discovery, chemical biology, and biochemistry. It has been used as a reagent in the synthesis of biologically active compounds such as antibiotics, antifungals, and anticancer agents. FTNB has also been used to study the inhibition of cytochrome P450 enzymes, which are involved in the metabolism of drugs and other xenobiotics.
properties
IUPAC Name |
3-(5-formylthiophen-3-yl)-5-nitrobenzoic acid |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H7NO5S/c14-5-11-4-9(6-19-11)7-1-8(12(15)16)3-10(2-7)13(17)18/h1-6H,(H,15,16) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WFTBZKBFUCSGJS-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C=C(C=C1C(=O)O)[N+](=O)[O-])C2=CSC(=C2)C=O |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H7NO5S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00689490 |
Source
|
| Record name | 3-(5-Formylthiophen-3-yl)-5-nitrobenzoic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00689490 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
277.25 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1261949-77-2 |
Source
|
| Record name | 3-(5-Formylthiophen-3-yl)-5-nitrobenzoic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00689490 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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